Cas no 2248339-24-2 (4-{[(Benzyloxy)carbonyl]amino}-1,2,5-oxadiazole-3-carboxylic acid)
4-{[(Benzyloxy)carbonyl]amino}-1,2,5-oxadiazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2248339-24-2
- 4-{[(benzyloxy)carbonyl]amino}-1,2,5-oxadiazole-3-carboxylic acid
- EN300-6509420
- 4-{[(Benzyloxy)carbonyl]amino}-1,2,5-oxadiazole-3-carboxylic acid
-
- Inchi: 1S/C11H9N3O5/c15-10(16)8-9(14-19-13-8)12-11(17)18-6-7-4-2-1-3-5-7/h1-5H,6H2,(H,15,16)(H,12,14,17)
- InChI Key: ONKBIGODXXARHA-UHFFFAOYSA-N
- SMILES: O(C(NC1C(C(=O)O)=NON=1)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 263.05422040g/mol
- Monoisotopic Mass: 263.05422040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 115Ų
4-{[(Benzyloxy)carbonyl]amino}-1,2,5-oxadiazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6509420-0.05g |
4-{[(benzyloxy)carbonyl]amino}-1,2,5-oxadiazole-3-carboxylic acid |
2248339-24-2 | 95.0% | 0.05g |
$455.0 | 2025-03-14 | |
| Enamine | EN300-6509420-0.1g |
4-{[(benzyloxy)carbonyl]amino}-1,2,5-oxadiazole-3-carboxylic acid |
2248339-24-2 | 95.0% | 0.1g |
$476.0 | 2025-03-14 | |
| Enamine | EN300-6509420-0.25g |
4-{[(benzyloxy)carbonyl]amino}-1,2,5-oxadiazole-3-carboxylic acid |
2248339-24-2 | 95.0% | 0.25g |
$498.0 | 2025-03-14 | |
| Enamine | EN300-6509420-0.5g |
4-{[(benzyloxy)carbonyl]amino}-1,2,5-oxadiazole-3-carboxylic acid |
2248339-24-2 | 95.0% | 0.5g |
$520.0 | 2025-03-14 | |
| Enamine | EN300-6509420-1.0g |
4-{[(benzyloxy)carbonyl]amino}-1,2,5-oxadiazole-3-carboxylic acid |
2248339-24-2 | 95.0% | 1.0g |
$541.0 | 2025-03-14 | |
| Enamine | EN300-6509420-2.5g |
4-{[(benzyloxy)carbonyl]amino}-1,2,5-oxadiazole-3-carboxylic acid |
2248339-24-2 | 95.0% | 2.5g |
$1063.0 | 2025-03-14 | |
| Enamine | EN300-6509420-5.0g |
4-{[(benzyloxy)carbonyl]amino}-1,2,5-oxadiazole-3-carboxylic acid |
2248339-24-2 | 95.0% | 5.0g |
$1572.0 | 2025-03-14 | |
| Enamine | EN300-6509420-10.0g |
4-{[(benzyloxy)carbonyl]amino}-1,2,5-oxadiazole-3-carboxylic acid |
2248339-24-2 | 95.0% | 10.0g |
$2331.0 | 2025-03-14 |
4-{[(Benzyloxy)carbonyl]amino}-1,2,5-oxadiazole-3-carboxylic acid Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
Additional information on 4-{[(Benzyloxy)carbonyl]amino}-1,2,5-oxadiazole-3-carboxylic acid
4-{[(Benzyloxy)carbonyl]amino}-1,2,5-oxadiazole-3-carboxylic acid (CAS No. 2248339-24-2): An Overview
4-{[(Benzyloxy)carbonyl]amino}-1,2,5-oxadiazole-3-carboxylic acid (CAS No. 2248339-24-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,5-oxadiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of this molecule, characterized by the presence of a benzyloxycarbonyl (Cbz) protecting group and an oxadiazole ring, makes it a valuable candidate for various biochemical and pharmacological studies.
The benzyloxycarbonyl (Cbz) group is a commonly used protecting group in organic synthesis, particularly in peptide chemistry. It is known for its stability under mild conditions and its ease of removal using hydrogenolysis. In the context of 4-{[(Benzyloxy)carbonyl]amino}-1,2,5-oxadiazole-3-carboxylic acid, the Cbz group serves to protect the amino functionality during synthesis and can be selectively removed to reveal the active amine moiety. This feature is crucial for the development of prodrugs and other bioactive compounds where controlled release is desired.
The 1,2,5-oxadiazole ring is another key structural element of this compound. Oxadiazoles are heterocyclic compounds that have been extensively studied for their biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of this ring in 4-{[(Benzyloxy)carbonyl]amino}-1,2,5-oxadiazole-3-carboxylic acid suggests potential applications in the development of new therapeutic agents. Recent research has highlighted the ability of oxadiazoles to modulate various biological pathways, making them attractive targets for drug discovery.
In terms of synthesis, 4-{[(Benzyloxy)carbonyl]amino}-1,2,5-oxadiazole-3-carboxylic acid can be prepared through a series of well-defined steps. One common approach involves the reaction of an appropriate nitrile with an azide to form the oxadiazole ring, followed by the introduction of the Cbz group to protect the amino functionality. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production and further pharmaceutical development.
The biological activity of 4-{[(Benzyloxy)carbonyl]amino}-1,2,5-oxadiazole-3-carboxylic acid has been investigated in several studies. Preliminary in vitro assays have shown that this compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For example, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs such as nonsteroidal anti-inflammatory drugs (NSAIDs). This finding suggests that 4-{[(Benzyloxy)carbonyl]amino}-1,2,5-oxadiazole-3-carboxylic acid could be developed into a novel anti-inflammatory agent with improved safety and efficacy profiles compared to existing drugs.
Beyond its anti-inflammatory properties, 4-{[(Benzyloxy)carbonyl]amino}-1,2,5-oxadiazole-3-carboxylic acid has also shown promise in antimicrobial studies. Research has demonstrated that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell walls and inhibition of essential metabolic pathways. These findings highlight the potential of this compound as a lead molecule for developing new antibiotics to combat multidrug-resistant pathogens.
In addition to its direct biological activities, 4-{[(Benzyloxy)carbonyl]amino}-1,2,5-oxadiazole-3-carboxylic acid has been explored as a building block for more complex molecules with enhanced therapeutic properties. For instance, conjugation with targeting ligands or other functional groups can improve its pharmacokinetic profile and selectivity towards specific tissues or cells. This approach has been successfully applied in the development of targeted drug delivery systems and prodrugs designed to minimize side effects and maximize therapeutic efficacy.
The safety profile of 4-{[(Benzyloxy)carbonyl]amino}-1,2,5-oxadiazole-3-carboxylic acid is another important consideration for its potential use as a pharmaceutical agent. Preclinical studies have indicated that this compound exhibits low toxicity in animal models at therapeutic doses. However, further investigations are needed to fully characterize its safety profile in humans and to identify any potential adverse effects or drug interactions.
In conclusion, 4-{[(Benzyloxy)carbonyl]amino}-1,2,5-oxadiazole-3-carboxylic acid (CAS No. 2248339-24-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide deeper insights into its mechanisms of action and optimize its use as a novel therapeutic agent.
2248339-24-2 (4-{[(Benzyloxy)carbonyl]amino}-1,2,5-oxadiazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)